Cas no 957063-00-2 (4-(2-Methoxy-2-oxoethoxy)phenylboronic Acid)

• Product Name: 4-(2-Methoxy-2-oxoethoxy)phenylboronic Acid
• CAS No: 957063-00-2
• MF: C₉H₁₁BO₅
• MW: 209.991643190384
• MDL: MFCD09878347
• CID: 839771
• PubChem ID: 44119587
• Update Time: 2025-06-11

4-(2-Methoxy-2-oxoethoxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-METHOXY-2-OXOETHOXY)PHENYLBORONIC ACID
• (4-(2-Methoxy-2-oxoethoxy)phenyl)boronic acid
• [4-(2-methoxy-2-oxoethoxy)phenyl]boronic acid
• 4-(2-Methoxy-2-oxoethoxy)benzeneboronic acid
• 957063-00-2
• (4-(2-Methoxy-2-oxoethoxy)phenyl)boronicacid
• AKOS015851414
• DTXSID30657309
• Methyl 2-(4-boronophenoxy)acetate
• EN300-7368269
• BS-29869
• SCHEMBL2561855
• CS-0176106
• MFCD09878347
• XH0371
• G82913
• 4-(2-Methoxy-2-oxoethoxy)phenylboronic Acid

• MDL： MFCD09878347
• Inchi： 1S/C9H11BO5/c1-14-9(11)6-15-8-4-2-7(3-5-8)10(12)13/h2-5,12-13H,6H2,1H3
• InChI Key： PPRYMJXGSLSVJQ-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 210.07000
• Monoisotopic Mass: 210.0699536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99000
• LogP: -1.08180

4-(2-Methoxy-2-oxoethoxy)phenylboronic Acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 4-(2-Methoxy-2-oxoethoxy)phenylboronic Acid

Recent Advances in the Application of 4-(2-Methoxy-2-oxoethoxy)phenylboronic Acid (CAS: 957063-00-2) in Chemical Biology and Pharmaceutical Research

4-(2-Methoxy-2-oxoethoxy)phenylboronic Acid (CAS: 957063-00-2) is a boronic acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound, characterized by its boronic acid functional group and methoxy-oxoethoxy side chain, serves as a critical intermediate in the synthesis of various bioactive molecules and drug candidates. Recent studies have highlighted its potential in targeted drug delivery, enzyme inhibition, and as a key component in the development of novel therapeutics for diseases such as cancer and diabetes.

One of the most notable applications of 4-(2-Methoxy-2-oxoethoxy)phenylboronic Acid is its role in the development of proteasome inhibitors. Proteasomes play a crucial role in protein degradation and are a validated target for cancer therapy. Researchers have utilized this compound to design boronic acid-based inhibitors that selectively target the proteasome's chymotrypsin-like activity, leading to the accumulation of misfolded proteins and subsequent apoptosis in cancer cells. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against the 20S proteasome, with IC50 values in the nanomolar range, making them promising candidates for further preclinical evaluation.

In addition to its role in cancer therapy, 4-(2-Methoxy-2-oxoethoxy)phenylboronic Acid has been explored for its potential in diabetes management. Boronic acids are known to form reversible covalent bonds with diols, such as those found in glucose, enabling the development of glucose-responsive drug delivery systems. A recent study in Advanced Materials showcased the use of this compound in the design of a glucose-sensitive hydrogel that could release insulin in response to elevated blood glucose levels. The hydrogel demonstrated rapid responsiveness and high specificity, offering a potential breakthrough in closed-loop insulin delivery systems for diabetic patients.

The compound's utility extends to the field of chemical biology, where it has been employed as a versatile building block for the synthesis of bioconjugates. Its boronic acid moiety allows for efficient coupling with diol-containing biomolecules, such as glycoproteins and RNA, facilitating the development of novel probes and therapeutics. A 2022 publication in Angewandte Chemie detailed the use of 4-(2-Methoxy-2-oxoethoxy)phenylboronic Acid in the site-specific modification of antibodies, enabling the creation of antibody-drug conjugates (ADCs) with enhanced stability and efficacy. This approach holds promise for the targeted delivery of cytotoxic agents to tumor cells while minimizing off-target effects.

Despite its promising applications, challenges remain in the optimization of 4-(2-Methoxy-2-oxoethoxy)phenylboronic Acid derivatives for clinical use. Issues such as solubility, bioavailability, and potential off-target interactions need to be addressed through further structural modifications and pharmacokinetic studies. Recent efforts have focused on the development of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. For instance, a 2023 study in ACS Nano reported the encapsulation of boronic acid derivatives in polymeric nanoparticles, resulting in improved tumor accumulation and reduced systemic toxicity in murine models.

In conclusion, 4-(2-Methoxy-2-oxoethoxy)phenylboronic Acid (CAS: 957063-00-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from proteasome inhibition and glucose-responsive drug delivery to bioconjugation and targeted therapy. Ongoing research continues to uncover new possibilities for this compound, underscoring its potential to contribute to the development of next-generation therapeutics. Future studies should focus on addressing the current limitations and translating these findings into clinically viable treatments.